Cas no 895652-57-0 (2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide)

• Product Name: 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide
• CAS No: 895652-57-0
• MF: C₂₅H₁₈N₂O₅
• MW: 426.420826435089
• CID: 6321668
• PubChem ID: 16832745
• Update Time: 2025-07-18

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide
• 895652-57-0
• F1609-0008
• N-1,3-benzodioxol-5-yl-2-(3-benzoyl-4-oxoquinolin-1(4H)-yl)acetamide
• AKOS001819648
• N-(1,3-benzodioxol-5-yl)-2-(3-benzoyl-4-oxoquinolin-1-yl)acetamide
• AB00686281-01

• Inchi： 1S/C25H18N2O5/c28-23(26-17-10-11-21-22(12-17)32-15-31-21)14-27-13-19(24(29)16-6-2-1-3-7-16)25(30)18-8-4-5-9-20(18)27/h1-13H,14-15H2,(H,26,28)
• InChI Key： CVLNNTLZBTTXQP-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)NC(CN1C=C(C(C2C=CC=CC=2)=O)C(C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 426.12157168g/mol
• Monoisotopic Mass: 426.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide

Recent Advances in the Study of 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide (CAS: 895652-57-0)

The compound 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide (CAS: 895652-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline and benzodioxole moieties, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide effectively inhibits the activity of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its interaction with key enzymes in the NF-κB pathway has been identified as a critical mechanism underlying its anti-inflammatory effects.

In the realm of oncology, this compound has shown remarkable efficacy in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies reveal that it induces apoptosis through the activation of caspase-3 and caspase-9, while also disrupting the cell cycle at the G2/M phase. These findings highlight its dual role as both an anti-inflammatory and anticancer agent, making it a compelling candidate for further drug development.

The synthetic chemistry community has also made strides in optimizing the production of 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide. Recent publications describe improved synthetic routes that enhance yield and purity, addressing previous challenges related to scalability. These advancements are crucial for facilitating large-scale production and subsequent clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation to ensure its suitability for therapeutic use. Ongoing research is also exploring its potential side effects and toxicity profiles in animal models, which will be critical for its transition from bench to bedside.

In conclusion, 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2H-1,3-benzodioxol-5-yl)acetamide represents a multifaceted molecule with significant therapeutic potential. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthetic chemistry, position it as a promising candidate for future drug development. Continued research efforts will be essential to fully unlock its clinical applications and address existing challenges.